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Compound of Interest

Compound Name: AG1024

Cat. No.: B1684701

For Researchers, Scientists, and Drug Development Professionals

Introduction

AG1024, also known as Tyrphostin AG 1024, is a potent and selective inhibitor of the Insulin-
like Growth Factor-1 Receptor (IGF-1R) tyrosine kinase.[1][2][3] It plays a crucial role in
studying cellular processes such as proliferation, apoptosis, and tumorigenesis by blocking the
IGF-1R signaling pathway.[1][3] Accurate and consistent preparation of AG1024 stock solutions
is paramount for obtaining reproducible and reliable experimental results. Dimethyl sulfoxide
(DMSO) is the recommended solvent for preparing AG1024 stock solutions due to its high
solvating capacity for both polar and nonpolar compounds. This document provides a detailed
protocol for the preparation, storage, and handling of AG1024 stock solutions using DMSO.

Quantitative Data Summary

The following tables summarize the key quantitative information for AG1024 and its solubility in
DMSO.

Table 1: Physicochemical Properties of AG1024
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Property Value Reference
Molecular Weight 305.17 g/mol

Molecular Formula C14H13BrN20

CAS Number 65678-07-1

Appearance White to yellow solid

Table 2: Solubility and Recommended Stock Solution Parameters

Parameter Value Reference

Solubility in DMSO =50 mg/mL (= 163.84 mM)

61 mg/mL (199.88 mM)

Recommended Stock ]
) 10 mM - 50 mM General laboratory practice
Concentration

Storage of Stock Solution -20°C for up to 1 year

-80°C for up to 2 years

Note: The solubility of AG1024 can be affected by the purity of the compound and the quality of
the DMSO. It is highly recommended to use fresh, anhydrous (hygroscopic) DMSO to ensure
maximum solubility.

Experimental Protocols

Materials and Equipment
e AG1024 powder

e Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade
o Sterile, nuclease-free microcentrifuge tubes or vials

o Calibrated analytical balance
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» \ortex mixer
o Pipettes and sterile, nuclease-free pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Protocol for Preparing a 10 mM AG1024 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM AG1024 stock solution. Adjust the
quantities accordingly for different volumes or concentrations.

e Pre-weighing Preparation: Before handling AG1024 powder, ensure that you are wearing
appropriate PPE. Allow the AG1024 vial to equilibrate to room temperature before opening to
prevent condensation of moisture.

» Weighing AG1024:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh out 3.05 mg of AG1024 powder into the tube.

o Calculation:

Molecular Weight (MW) of AG1024 = 305.17 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) =1 mL=0.001L

Mass (m) = C x MW x V = 0.01 mol/L x 305.17 g/mol x 0.001 L = 0.0030517 g = 3.05 mg
 Dissolving in DMSO:
o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AG1024 powder.
o Cap the tube tightly.

e Ensuring Complete Dissolution:
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o Vortex the solution for 1-2 minutes until the AG1024 is completely dissolved. A clear,
yellowish solution should be observed.

o If necessary, gently warm the solution in a 37°C water bath for a few minutes to aid
dissolution.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).

Protocol for Preparing Working Solutions

For cell-based assays, the final concentration of DMSO should be kept low (typically <0.5%) to
avoid cytotoxicity.

e Thawing the Stock Solution:

o Remove a single aliquot of the AG1024 stock solution from the freezer and allow it to thaw
completely at room temperature.

e Serial Dilution:

o Perform serial dilutions of the stock solution in sterile cell culture medium or an
appropriate buffer (e.g., PBS) to achieve the desired final working concentration.

o For example, to prepare a 10 uM working solution from a 10 mM stock, you can perform a
1:1000 dilution (e.g., add 1 pL of the 10 mM stock to 999 uL of medium).

e Control Group:
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o ltis crucial to include a vehicle control in your experiments. This control should contain the

same final concentration of DMSO as the experimental samples to account for any effects
of the solvent itself.
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Caption: Workflow for preparing a 10 mM AG1024 stock solution in DMSO.
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Caption: Simplified IGF-1R signaling pathway and the inhibitory action of AG1024.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing AG1024
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684701#how-to-prepare-ag1024-stock-solution-
using-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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